Cas no 18910-14-0 (3-(2-bromo-2-carboxyethyl)benzoic Acid)

3-(2-bromo-2-carboxyethyl)benzoic Acid structure
18910-14-0 structure
Product Name:3-(2-bromo-2-carboxyethyl)benzoic Acid
CAS No:18910-14-0
MF:C10H9BrO4
MW:273.080062627792
CID:907600
PubChem ID:265268
Update Time:2025-04-19

3-(2-bromo-2-carboxyethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromo-2-carboxyethyl)benzoic Acid
    • CTK4E0030; AC1Q243O; AC1L6DLL; NSC101127; AR-1E6131; AG-J-11751; NCI60_000033;
    • CHEMBL2006985
    • DTXSID20295310
    • NCI60_000033
    • NSC-101127
    • 18910-14-0
    • NSC101127
    • Inchi: 1S/C10H9BrO4/c11-8(10(14)15)5-6-2-1-3-7(4-6)9(12)13/h1-4,8H,5H2,(H,12,13)(H,14,15)
    • InChI Key: KQJYLOJYMYQEFS-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)O)CC1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 271.96837
  • Monoisotopic Mass: 271.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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